Cas no 291-77-0 (3H-1,2-Diazepine)

3H-1,2-Diazepine structure
3H-1,2-Diazepine structure
Product Name:3H-1,2-Diazepine
CAS No:291-77-0
MF:C5H6N2
MW:94.1145405769348
CID:2655933
PubChem ID:19937955
Update Time:2024-02-28

3H-1,2-Diazepine Chemical and Physical Properties

Names and Identifiers

    • 3H-diazepine
    • 3H-1,2-Diazepine
    • [3h]diazepine
    • Inchi: 1S/C5H6N2/c1-2-4-6-7-5-3-1/h1-4H,5H2
    • InChI Key: SPMKLZHLVPRRIZ-UHFFFAOYSA-N
    • SMILES: N1CC=CC=CN=1

Computed Properties

  • Exact Mass: 94.053
  • Monoisotopic Mass: 94.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.7
  • XLogP3: 1.4
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